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Compound of Interest

Compound Name: Diphenyl malonate

Cat. No.: B154623 Get Quote

An In-Depth Technical Guide to the Safety and Handling of Diphenyl Malonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for diphenyl malonate
(CAS No: 1969-44-4). The following sections detail the material's physicochemical properties,

associated hazards, handling and storage protocols, emergency procedures, and relevant

experimental methodologies for safety assessment.

Physicochemical Properties
A summary of the key physicochemical data for diphenyl malonate is presented below. This

information is crucial for understanding its behavior under various laboratory conditions.
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Property Value Reference(s)

Molecular Formula C₁₅H₁₂O₄ [1][2]

Molecular Weight 256.25 g/mol [2][3]

Appearance Solid or semi-solid [4][5]

Melting Point 49 °C [1][6][7]

Boiling Point 402.7 °C at 760 mmHg [3][6][7]

Density 1.225 g/cm³ [3][6]

Flash Point 204.5 °C [3][6]

Storage Temperature 2-8°C, sealed in a dry place [3][4]

Vapor Pressure 1.08E-06 mmHg at 25°C [6]

Refractive Index 1.569 [3][6]

XLogP3 2.9 [2][6]

Hazard Identification and Classification
Diphenyl malonate is classified as an irritant. The primary hazards are associated with direct

contact and inhalation.

Hazard Statements:

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[8]

H302: Harmful if swallowed.[5]

Signal Word: Warning[5][8]

Pictogram:
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GHS07 (Exclamation Mark)[5][7]

Handling and Storage Precautions
Proper handling and storage are essential to minimize risk and ensure the stability of the

compound.

Safe Handling
Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to avoid

breathing dust, fumes, or vapors.[8]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves (e.g., nitrile rubber), and safety goggles or a face shield.[8]

Hygiene: Wash hands thoroughly after handling. Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the work area.[8]

Contaminated Clothing: Remove and wash contaminated clothing before reuse.[8]

Storage
Conditions: Store in a cool, dry, and well-ventilated area.[8] Keep the container tightly closed.

[8] For long-term storage, a temperature of 2-8°C is recommended.[3][4]

Incompatibilities: Store away from incompatible substances such as strong acids, bases, and

reducing agents.[9]

Security: For larger quantities, consider storing in a locked-up area.[8]

Emergency Procedures
In the event of exposure or a spill, the following procedures should be followed immediately.

First Aid Measures
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Exposure Event

Immediate First Aid Response

Follow-up Action

Inhalation

Move to fresh air.
Provide artificial respiration if not breathing.

Skin Contact

Immediately flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Eye Contact

Immediately flush eyes with running water for at least 15 minutes.
Remove contact lenses if present.

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid workflow for different exposure routes.

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration or oxygen and seek immediate medical attention.[8]

Skin Contact: Immediately flush the affected area with large amounts of running water for at

least 15 minutes.[8] Remove all contaminated clothing and shoes. Get medical advice if skin

irritation occurs.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and

easy to do. Continue rinsing and seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person. Call a poison center or doctor for treatment

advice.[8]

Firefighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: Thermal decomposition can produce irritating and toxic

gases and vapors, including carbon monoxide (CO) and carbon dioxide (CO₂).[9]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes and inhalation of toxic fumes.

[9][10]

Accidental Release Measures
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Accidental Release Occurs

1. Ensure Safety
- Ensure adequate ventilation

- Remove ignition sources

2. Wear Appropriate PPE
- Gloves

- Eye Protection
- Protective Clothing

3. Contain Spill
- Use inert absorbent material (sand, vermiculite)

4. Collect Material
- Sweep or vacuum up spilled solid

- Place in a suitable, sealed container

5. Clean Area
- Wash spill area thoroughly

6. Dispose of Waste
- Dispose of container and absorbed material

 according to local regulations

Click to download full resolution via product page

Caption: Workflow for handling an accidental chemical spill.
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Personal Precautions: Ensure adequate ventilation. Evacuate personnel from the area. Wear

appropriate personal protective equipment (see Section 3.1).[8]

Environmental Precautions: Prevent the material from entering drains or waterways.

Containment and Cleanup: For a solid spill, carefully sweep or vacuum the material and

place it into a suitable, labeled container for disposal.[8] Avoid generating dust. For a molten

spill, absorb with an inert material like sand or vermiculite and place in a disposal container.

[8]

Toxicity Data
Specific quantitative acute toxicity data, such as LD50 (oral, dermal) or LC50 (inhalation)

values for diphenyl malonate, are not readily available in the reviewed public domain

literature. The primary identified health effects are irritation to the skin, eyes, and respiratory

system.[8]

Experimental Protocols for Irritation Assessment
Given the classification of diphenyl malonate as a skin and eye irritant, standardized in vitro

testing protocols are recommended to assess its potential to cause dermal and ocular irritation

without the use of animal testing. The following outlines the general methodology for such

tests, based on established OECD guidelines.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (Based on OECD TG 439)
This test method evaluates the potential of a chemical to cause skin irritation by measuring its

cytotoxic effect on a reconstructed human epidermis model.[1]
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Start: Prepare RhE Tissue Cultures

Topically apply Diphenyl Malonate,
Positive Control (e.g., SDS),

and Negative Control (e.g., PBS) to tissues

Incubate for a defined exposure period
(e.g., 45-60 minutes)

Rinse tissues thoroughly to remove test substance

Transfer tissues to fresh medium and
incubate for a post-exposure period (e.g., 42 hours)

Assess cell viability using MTT assay

Extract formazan dye with isopropanol

Measure Optical Density (OD) via spectrophotometry

Calculate % viability relative to negative control

Classify Irritancy Potential
(Viability ≤ 50% = Irritant)

End of Protocol

Click to download full resolution via product page

Caption: Experimental workflow for an in vitro skin irritation test.
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Methodology:

Tissue Preparation: Reconstructed human epidermis (RhE) tissue models are pre-incubated

in assay medium.

Chemical Exposure: The test chemical (diphenyl malonate), a negative control (e.g.,

Phosphate-Buffered Saline), and a positive control (e.g., 5% Sodium Dodecyl Sulfate) are

applied topically to the surface of triplicate tissue samples.[6]

Incubation: The tissues are exposed to the chemical for a standardized period (e.g., 60

minutes).[11]

Post-Exposure: After exposure, the tissues are thoroughly rinsed and transferred to fresh

medium for a prolonged post-incubation period (e.g., 42 hours) to allow for the development

of cytotoxic effects.[6]

Viability Assessment: Cell viability is determined using a quantitative assay, most commonly

the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[8] Viable cells

with active mitochondrial dehydrogenases convert the yellow MTT into a purple formazan

salt.[6]

Quantification: The formazan is extracted from the tissues using a solvent (e.g., isopropanol),

and the concentration is quantified by measuring the optical density (OD) with a

spectrophotometer.[6]

Classification: The viability of the chemical-treated tissues is expressed as a percentage

relative to the negative control. A chemical is classified as a skin irritant if the mean tissue

viability is reduced to 50% or less.[1]

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test (Based on OECD TG 492)
This protocol assesses the potential for a chemical to cause serious eye damage or irritation by

evaluating cytotoxicity in a 3D reconstructed human cornea-like epithelium model.[12]

Methodology:
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Model Preparation: Similar to the skin model, RhCE tissues are prepared and equilibrated in

maintenance medium.

Chemical Application: The test material is applied to the apical surface of the RhCE model.

For solids like diphenyl malonate, a defined weight is applied for a set duration (e.g., 24

hours).[13] Liquids are typically applied for shorter periods (e.g., 1-30 minutes).[13][14]

Post-Incubation: Following exposure and rinsing, a post-incubation period may be included

depending on the specific protocol (e.g., 24 hours for liquids).[13]

Viability Measurement: Cell viability is measured using the MTT assay, analogous to the skin

irritation test.[14]

Classification: The prediction model classifies the material based on the remaining cell

viability. For example, a viability of ≤ 60% may indicate the material is an ocular irritant.[14]

The specific cut-off values distinguish between non-irritants, irritants (GHS Category 2), and

substances inducing serious eye damage (GHS Category 1).[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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